Cas no 2137584-28-0 (1H-Imidazole-2-methanesulfonyl chloride, 1-(2-methoxyethyl)-)

• Product name: 1H-Imidazole-2-methanesulfonyl chloride, 1-(2-methoxyethyl)-
• CAS No: 2137584-28-0
• MF: C₇H₁₁ClN₂O₃S
• MW: 238.691839456558
• CID: 5287239

1H-Imidazole-2-methanesulfonyl chloride, 1-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanesulfonyl chloride, 1-(2-methoxyethyl)-

• Inchi： 1S/C7H11ClN2O3S/c1-13-5-4-10-3-2-9-7(10)6-14(8,11)12/h2-3H,4-6H2,1H3
• InChI Key： VBGSZBDQPQNRNP-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)N(CCOC)C=CN=1

Additional information on 1H-Imidazole-2-methanesulfonyl chloride, 1-(2-methoxyethyl)-

1H-Imidazole-2-methanesulfonyl chloride, 1-(2-methoxyethyl)- (CAS No. 2137584-28-0): A Comprehensive Overview

1H-Imidazole-2-methanesulfonyl chloride, 1-(2-methoxyethyl)- (CAS No. 2137584-28-0) is a specialized chemical compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique imidazole core and methanesulfonyl chloride functional group, serves as a versatile intermediate in the development of various bioactive molecules. Its molecular structure, which includes a 2-methoxyethyl substituent, enhances its reactivity and applicability in diverse chemical reactions.

The growing interest in 1H-Imidazole-2-methanesulfonyl chloride derivatives can be attributed to their potential applications in drug discovery and material science. Researchers are particularly intrigued by its role in the synthesis of heterocyclic compounds, which are pivotal in the design of new therapeutic agents. With the increasing demand for small molecule inhibitors and enzyme modulators, this compound has become a focal point in modern medicinal chemistry.

One of the key features of 1H-Imidazole-2-methanesulfonyl chloride, 1-(2-methoxyethyl)- is its ability to act as a sulfonylation reagent. This property makes it invaluable in the introduction of sulfonyl groups into target molecules, a process that is critical for enhancing the pharmacokinetic properties of drug candidates. The compound's reactivity is further optimized by the presence of the methoxyethyl side chain, which improves solubility and stability under various reaction conditions.

In recent years, the pharmaceutical industry has witnessed a surge in the use of imidazole-based compounds due to their broad-spectrum biological activities. 1H-Imidazole-2-methanesulfonyl chloride, 1-(2-methoxyethyl)- is no exception, as it has been explored for its potential in the development of anti-inflammatory, antimicrobial, and anticancer agents. Its compatibility with green chemistry principles also aligns with the industry's shift toward sustainable and environmentally friendly synthesis methods.

The compound's CAS No. 2137584-28-0 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. Scientists and chemists often inquire about its synthesis protocols, handling precautions, and applications in peptide chemistry. These queries highlight the compound's importance in advancing bioconjugation techniques and proteomics research.

From a commercial perspective, 1H-Imidazole-2-methanesulfonyl chloride, 1-(2-methoxyethyl)- is available through specialized chemical suppliers who cater to the needs of research institutions and pharmaceutical companies. Its pricing and availability are often discussed in forums dedicated to organic synthesis and chemical procurement, underscoring its value in high-throughput screening and combinatorial chemistry.

Looking ahead, the compound's potential is expected to expand as new methodologies for catalysis and molecular design emerge. Innovations in flow chemistry and automated synthesis platforms are likely to further enhance its utility, making it a staple in the toolkit of synthetic chemists. As the demand for tailor-made intermediates grows, 1H-Imidazole-2-methanesulfonyl chloride, 1-(2-methoxyethyl)- will undoubtedly remain a compound of significant interest.

In summary, 1H-Imidazole-2-methanesulfonyl chloride, 1-(2-methoxyethyl)- (CAS No. 2137584-28-0) represents a critical building block in modern chemical research. Its unique structural features and versatile reactivity profile make it indispensable for the development of novel therapeutic agents and functional materials. As scientific advancements continue to unfold, this compound is poised to play an even greater role in shaping the future of drug discovery and chemical innovation.